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Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550 Get Quote

An In-depth Technical Guide to 2-Ethyl-6-methylphenol

This technical guide provides a comprehensive overview of 2-Ethyl-6-methylphenol, a
significant alkylphenol compound. It is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its properties, relevant experimental

protocols, and safety guidelines. This document has been compiled to serve as a vital resource

for laboratory and research applications.

Chemical Identity and Properties
2-Ethyl-6-methylphenol, also known as 6-Ethyl-o-cresol, is an aromatic organic compound. It

has been identified as a component in the tumorigenic neutral subfraction of cigarette smoke

condensate and is recognized for its insecticidal and bactericidal properties.[1][2][3][4]

Table 1: Chemical Identifiers for 2-Ethyl-6-methylphenol
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Identifier Value

CAS Number 1687-64-5[5][6][7]

Molecular Formula C₉H₁₂O[1][5][6][7]

Molecular Weight 136.19 g/mol [1][5][6][7][8]

IUPAC Name 2-ethyl-6-methylphenol

Synonyms
6-Ethyl-o-cresol, 6-Ethyl-ortho-cresol, Phenol, 2-

ethyl-6-methyl-[5]

InChI Key CIRRFAQIWQFQSS-UHFFFAOYSA-N

SMILES OC1=C(C)C=CC=C1CC[7]

Table 2: Physicochemical Properties of 2-Ethyl-6-methylphenol

Property Value

Appearance
Light yellow to brown clear liquid or Orange

liquid[6]

Purity
Commercially available at ≥97%, >98.0% (GC),

and ≥99% (GC)[6][7]

Boiling Point
209.80 °C at 760 mmHg (estimated)[5], 94-100

°C at 15 mmHg[1][6], 214 °C (literature)[9]

Melting Point -91 °C (literature)[9], 48.26 °C (estimated)[1]

Density 0.9809 g/cm³ (estimated)[1]

Flash Point 90.70 °C (195.00 °F) - closed cup (estimated)[5]

Vapor Pressure 0.1 mmHg at 25 °C (estimated)[5]

Solubility Soluble in DMSO (100 mg/mL)[2]

Safety and Handling
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2-Ethyl-6-methylphenol is classified as a hazardous substance and requires careful handling

in a laboratory setting.

Table 3: GHS Hazard and Precautionary Statements

Category Statement

Hazard Statements

H302: Harmful if swallowed.[10]H315: Causes

skin irritation.[9]H319: Causes serious eye

irritation.[9]H335: May cause respiratory

irritation.[9]H410: Very toxic to aquatic life with

long lasting effects.[10]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[9]P264: Wash

skin thoroughly after handling.[10]P270: Do not

eat, drink or smoke when using this product.

[10]P273: Avoid release to the environment.

[10]P301 + P312: IF SWALLOWED: Call a

POISON CENTER or doctor/physician if you

feel unwell.[10]P305 + P351 + P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[9]P405: Store

locked up.[9]P501: Dispose of

contents/container to an approved waste

disposal plant.[10]

Proper personal protective equipment (PPE), including gloves and eye protection, should be

used when handling this chemical.[9] Work should be conducted in a well-ventilated area or

under a fume hood.[9]

Experimental Protocols
While specific synthesis protocols for 2-Ethyl-6-methylphenol were not found in the provided

search results, a general workflow for the synthesis of related phenolic compounds can be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC44094.html
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://dcchemicals.com/msds/MSDS_DC44094.html
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://dcchemicals.com/msds/MSDS_DC44094.html
https://dcchemicals.com/msds/MSDS_DC44094.html
https://dcchemicals.com/msds/MSDS_DC44094.html
https://dcchemicals.com/msds/MSDS_DC44094.html
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://dcchemicals.com/msds/MSDS_DC44094.html
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://www.chemicalbook.com/msds/2-ethyl-6-methylphenol.pdf
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


inferred. Additionally, detailed protocols for the preparation of stock solutions for experimental

use are available.

General Synthetic Workflow for Alkylphenols
The synthesis of alkylphenols such as 2-Ethyl-6-methylphenol can often be achieved through

electrophilic aromatic substitution reactions on a precursor phenol (e.g., o-cresol). A

generalized workflow is depicted below.
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Caption: A generalized workflow for the synthesis and purification of an alkylphenol.
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Stock Solution Preparation for In-Vivo/In-Vitro Studies
For biological experiments, preparing a clear and stable stock solution is critical. The following

protocols have been established for 2-Ethyl-6-methylphenol.[3] To enhance solubility, it is

recommended to warm the solution to 37°C and use sonication.[2][3]

Protocol 1: General Purpose Vehicle

Add solvents sequentially to the solute.

Use 10% DMSO by volume.

Add 40% PEG300 by volume.

Add 5% Tween-80 by volume.

Complete to the final volume with 45% saline.

This method yields a clear solution with a solubility of at least 2.5 mg/mL (18.36 mM).[3]

Protocol 2: SBE-β-CD Vehicle

Add solvents sequentially to the solute.

Use 10% DMSO by volume.

Complete to the final volume with 90% (20% SBE-β-CD in Saline).

This method also results in a clear solution with a solubility of at least 2.5 mg/mL (18.36

mM).[3]

Protocol 3: Oil-Based Vehicle

Add solvents sequentially to the solute.

Use 10% DMSO by volume.

Complete to the final volume with 90% Corn Oil.
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This protocol provides a clear solution with a solubility of at least 2.5 mg/mL (18.36 mM).[3]

Storage of Stock Solutions:

For long-term storage, aliquots should be stored at -80°C and used within 6 months.[2][3]

For short-term storage, solutions can be kept at -20°C and should be used within 1 month.[2]

[3]

It is advised to prepare working solutions for in-vivo experiments fresh on the day of use.[3]

Logical Workflow for Safety and First Aid
The following diagram outlines the logical steps for handling and responding to accidental

exposure to 2-Ethyl-6-methylphenol, based on its safety data sheet.[9][10]

Safe Handling Procedures Accidental Exposure Response

First Aid Measures

Wear Appropriate PPE
(Gloves, Goggles)

Use in Well-Ventilated Area
(Fume Hood)

Avoid Inhalation, Skin,
and Eye Contact

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Call Poison Center.

Seek Immediate
Medical Attention
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Caption: A flowchart outlining safety precautions and first aid procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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